Cas no 2548984-70-7 (5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one)

5-Fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one is a fluorinated dihydropyrimidinone derivative featuring a piperazine-linked 1-methylpyrazole carbonyl moiety. This compound exhibits structural versatility, making it a valuable intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and other biologically active molecules. The fluorine substitution enhances metabolic stability and binding affinity, while the phenyl and pyrazole groups contribute to selective interactions with target proteins. Its well-defined synthetic route allows for further functionalization, enabling structure-activity relationship studies. The compound’s balanced lipophilicity and hydrogen-bonding capacity make it suitable for optimizing pharmacokinetic properties in drug discovery applications.
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one structure
2548984-70-7 structure
Product Name:5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
CAS No:2548984-70-7
MF:C19H19FN6O2
MW:382.391566514969
CID:5311036
PubChem ID:168001324
Update Time:2025-10-21

5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-[4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl]-6-phenyl-4(3H)-pyrimidinone
    • 2548984-70-7
    • 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
    • Inchi: 1S/C19H19FN6O2/c1-24-14(7-8-21-24)18(28)25-9-11-26(12-10-25)19-22-16(15(20)17(27)23-19)13-5-3-2-4-6-13/h2-8,15H,9-12H2,1H3
    • InChI Key: WJKLYKRZJKHOHW-UHFFFAOYSA-N
    • SMILES: FC1C(N=C(N=C1C1C=CC=CC=1)N1CCN(C(C2=CC=NN2C)=O)CC1)=O

Computed Properties

  • Exact Mass: 382.15535203g/mol
  • Monoisotopic Mass: 382.15535203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.2Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 576.3±60.0 °C(Predicted)
  • pka: 8.27±0.50(Predicted)

5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6783-8567-2μmol
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
2μmol
$57.0 2023-09-07
Life Chemicals
F6783-8567-5μmol
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
5μmol
$63.0 2023-09-07
Life Chemicals
F6783-8567-10μmol
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
10μmol
$69.0 2023-09-07
Life Chemicals
F6783-8567-20μmol
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
20μmol
$79.0 2023-09-07
Life Chemicals
F6783-8567-1mg
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
1mg
$54.0 2023-09-07
Life Chemicals
F6783-8567-2mg
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
2mg
$59.0 2023-09-07
Life Chemicals
F6783-8567-3mg
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
3mg
$63.0 2023-09-07
Life Chemicals
F6783-8567-4mg
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
4mg
$66.0 2023-09-07
Life Chemicals
F6783-8567-5mg
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
5mg
$69.0 2023-09-07
Life Chemicals
F6783-8567-10mg
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
2548984-70-7
10mg
$79.0 2023-09-07

Additional information on 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one

Introduction to 5-Fluoro-2-[4-(1-Methyl-1H-Pyrazole-5-Carbonyl)Piperazin-1-Yl]-6-Phenyl-3,4-Dihydropyrimidin-4-One (CAS No. 2548984-70-7)

5-Fluoro-2-[4-(1-Methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 2548984-70-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones and is characterized by its unique structural features, including a fluorine atom, a piperazine ring, and a phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorine atom in the compound enhances its lipophilicity and metabolic stability, which are crucial for improving drug efficacy and reducing side effects. The piperazine ring provides flexibility and allows for interactions with various biological targets, while the phenyl group adds aromaticity and contributes to the compound's overall stability and binding affinity.

Recent studies have shown that 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one exhibits potent anti-inflammatory and anti-cancer properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The inhibition of CDKs by this compound led to cell cycle arrest and apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.

Moreover, the compound has been evaluated for its anti-inflammatory effects. In a murine model of inflammatory bowel disease (IBD), 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one significantly reduced inflammation markers such as TNF-alpha and IL-6. These findings indicate that the compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential clinical use.

In terms of synthetic methods, 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one can be synthesized through a multi-step process involving the coupling of appropriate intermediates. The synthesis typically involves the formation of the piperazine ring followed by the introduction of the fluorine atom and the phenyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its large-scale production and clinical trials.

The safety profile of 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yL)-6 phenyl 3 4 dihydropyrimidin 4 one has been extensively studied in preclinical models. Toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. This favorable safety profile supports its further evaluation in clinical trials.

In conclusion, 5-fluoro 2 [4 (1 methyl 1H pyrazole 5 carbonyl) piperazin 1 yl] 6 phenyl 3 4 dihydropyrimidin 4 one (CAS No. 2548984 70 7) represents a promising candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure, potent biological activities, favorable pharmacokinetic properties, and good safety profile make it an attractive molecule for further research and development.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司